Cas no 1696524-47-6 ({2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine)

• Product Name: {2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine
• CAS No: 1696524-47-6
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5711439
• PubChem ID: 136838873
• Update Time: 2025-05-24

{2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1696524-47-6
• {2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine
• EN300-1118345
• Pyrazolo[1,5-a]pyrimidine-7-methanamine, 2-ethyl-4,5,6,7-tetrahydro-
• {2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine

• Inchi： 1S/C9H16N4/c1-2-7-5-9-11-4-3-8(6-10)13(9)12-7/h5,8,11H,2-4,6,10H2,1H3
• InChI Key： LLHNIDXDJMLGSR-UHFFFAOYSA-N
• SMILES： N12C(=CC(CC)=N1)NCCC2CN

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 360.5±30.0 °C(Predicted)
• pka: 9.44±0.29(Predicted)

Additional information on {2-ethyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidin-7-yl}methanamine

Comprehensive Overview of {2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine (CAS No. 1696524-47-6)

The compound {2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine (CAS No. 1696524-47-6) is a pyrazolopyrimidine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural framework, this molecule is being explored for its potential applications in various therapeutic areas, including neuroscience and oncology. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to specific biological targets, which could pave the way for novel treatments.

In recent years, the demand for small molecule inhibitors and modulators has surged, driven by advancements in precision medicine. The pyrazolo[1,5-a]pyrimidine scaffold, to which this compound belongs, is known for its versatility in drug design. Users frequently search for terms like "pyrazolopyrimidine derivatives in drug development" and "CAS 1696524-47-6 applications," reflecting the growing interest in this chemical space. This compound's ethyl-substituted side chain further enhances its potential for optimizing drug-likeness and bioavailability.

One of the key advantages of {2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine is its ability to interact with central nervous system (CNS) targets. This has led to investigations into its role in addressing neurological disorders, a topic highly searched in academic and pharmaceutical circles. Queries such as "CNS-active pyrazolopyrimidines" and "neuroprotective small molecules" highlight the relevance of this compound in contemporary research. Its methanamine moiety is particularly noteworthy, as it may contribute to enhanced blood-brain barrier permeability.

From a synthetic chemistry perspective, the preparation of CAS 1696524-47-6 involves multi-step organic transformations, often requiring regioselective functionalization of the pyrazolopyrimidine core. This complexity makes it a subject of interest for chemists exploring heterocyclic compound synthesis. Popular search terms like "synthesis of ethyl-substituted pyrazolopyrimidines" and "amine-functionalized heterocycles" underscore the technical curiosity surrounding this molecule.

In the context of structure-activity relationship (SAR) studies, {2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine serves as a valuable scaffold for optimizing potency and selectivity. Its modular structure allows for systematic modifications, making it a focal point for researchers designing next-generation therapeutics. Searches related to "SAR of pyrazolopyrimidine amines" and "lead optimization strategies" align well with the compound's profile.

Beyond its pharmacological potential, this compound is also relevant in chemical biology and probe development. Scientists are leveraging its selective binding properties to study cellular pathways and protein interactions. This aligns with trending topics like "chemical probes for target validation" and "small molecule tools in biology," which are frequently queried in scientific databases.

In summary, {2-ethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidin-7-yl}methanamine (CAS No. 1696524-47-6) represents a promising candidate in the realm of drug discovery and chemical biology. Its structural features and functional groups make it a versatile building block for addressing unmet medical needs. As research progresses, this compound is likely to remain a subject of intense scrutiny, particularly in areas like neuropharmacology and oncology.